Dicyclopropyl(1,3-thiazol-2-yl)methanol

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: dicyclopropyl(1,3-thiazol-2-yl)methanol
• InChI: InChI=1S/C10H13NOS/c12-10(7-1-2-7,8-3-4-8)9-11-5-6-13-9/h5-8,12H,1-4H2
• InChI Key: RJQSEHYLMCTUAK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2CC2)(C3=NC=CS3)O

Description

Dicyclopropyl(1,3-thiazol-2-yl)methanol is a useful research compound. Its molecular formula is C10H13NOS and its molecular weight is 195.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

n-Butyllithium (2.5 M in hexanes, 0.953 mL, 2.38 mmol) was added to a stirred, cooled −78° C. mixture of thiazole (0.169 mL, 2.383 mmol) in THF (5.0 mL) and the mixture was stirred at −78° C. for 15 min. A solution of the dicyclopropylmethanone (250 mg, 2.27 mmol) in THF (3.0 mL) was added dropwise and the mixture was stirred 30 min at −78° C. and then the temperature was allowed to reach room temperature. The reaction was quenched by addition of water and the mixture was extracted with ethyl acetate (3×). The combined organic fractions were washed with brine, dried (Na2SO4), filtered and the solvent was evaporated under reduced pressure. The residue was purified by chromatography on silica gel (0-100% ethyl acetate in hexanes) to give dicyclopropyl(1,3-thiazol-2-yl)methanol (412 mg, 2.110 mmol, 93% yield). MS APCI: [M-OH]+ m/z 179.0.